Cas no 1805209-66-8 (2,5-Bis(trifluoromethyl)-3-iodobenzaldehyde)

• Product Name: 2,5-Bis(trifluoromethyl)-3-iodobenzaldehyde
• CAS No: 1805209-66-8
• MF: C₉H₃F₆IO
• MW: 368.014415979385
• CID: 4794018
• Update Time: 2025-10-29

2,5-Bis(trifluoromethyl)-3-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-iodobenzaldehyde

• Inchi： 1S/C9H3F6IO/c10-8(11,12)5-1-4(3-17)7(6(16)2-5)9(13,14)15/h1-3H
• InChI Key： GQEDCVVEUGEWMK-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC(C=O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 2,5-Bis(trifluoromethyl)-3-iodobenzaldehyde

Recent Advances in the Application of 2,5-Bis(trifluoromethyl)-3-iodobenzaldehyde (CAS: 1805209-66-8) in Chemical Biology and Pharmaceutical Research

2,5-Bis(trifluoromethyl)-3-iodobenzaldehyde (CAS: 1805209-66-8) is a highly specialized fluorinated aromatic aldehyde that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and iodine substituents, serves as a versatile building block in the synthesis of complex molecules with potential therapeutic applications. Its unique electronic and steric properties make it particularly valuable in medicinal chemistry, where it is employed in the development of novel drug candidates and bioactive probes.

Recent studies have highlighted the role of 2,5-Bis(trifluoromethyl)-3-iodobenzaldehyde in the synthesis of fluorinated heterocycles, which are increasingly important in drug discovery due to their enhanced metabolic stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of trifluoromethyl-substituted indole derivatives, which exhibited potent inhibitory activity against several kinase targets implicated in cancer progression. The iodine moiety in this compound also facilitates further functionalization via cross-coupling reactions, enabling the rapid diversification of molecular scaffolds.

In the field of chemical biology, researchers have leveraged 2,5-Bis(trifluoromethyl)-3-iodobenzaldehyde as a key intermediate in the development of fluorescent probes for cellular imaging. A notable application was reported in ACS Chemical Biology, where derivatives of this compound were used to create environment-sensitive fluorophores capable of detecting reactive oxygen species in live cells. The trifluoromethyl groups were found to significantly enhance the photostability of these probes, addressing a common limitation in long-term imaging studies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and handling of 2,5-Bis(trifluoromethyl)-3-iodobenzaldehyde. A 2024 publication in Organic Process Research & Development detailed an improved synthetic route that increases yield while reducing the generation of hazardous byproducts. This development is particularly important for scaling up production to meet the growing demand from pharmaceutical researchers.

The pharmacological potential of compounds derived from 2,5-Bis(trifluoromethyl)-3-iodobenzaldehyde continues to expand. Current investigations are exploring its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules, where its structural features may contribute to enhanced target binding and cellular permeability. Preliminary results from these studies suggest promising applications in targeted protein degradation therapies for previously undruggable targets.

As research progresses, the unique properties of 2,5-Bis(trifluoromethyl)-3-iodobenzaldehyde (CAS: 1805209-66-8) position it as a valuable tool in both drug discovery and chemical biology. Its versatility in synthetic applications combined with the pharmacological advantages imparted by its fluorinated structure ensure its continued relevance in cutting-edge pharmaceutical research. Future directions likely include further exploration of its applications in radiopharmaceuticals and as a scaffold for covalent inhibitor development.